Cas no 41489-04-7 (Dodecyl (2S)-2-amino-3-methylbutanoate hydrochloride)
41489-04-7 structure
Product Name:Dodecyl (2S)-2-amino-3-methylbutanoate hydrochloride
CAS No:41489-04-7
MF:C17H36ClNO2
MW:321.926244735718
CID:2635488
Update Time:2023-08-07
Dodecyl (2S)-2-amino-3-methylbutanoate hydrochloride Chemical and Physical Properties
Names and Identifiers
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- dodecyl (2S)-2-amino-3-methylbutanoate,hydrochloride
- Dodecyl (2S)-2-amino-3-methylbutanoate hydrochloride
- Dodecyl (2S)-2-amino-3-methyl-butanoate Hydrochloride
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- Inchi: 1S/C17H35NO2.ClH/c1-4-5-6-7-8-9-10-11-12-13-14-20-17(19)16(18)15(2)3;/h15-16H,4-14,18H2,1-3H3;1H/t16-;/m0./s1
- InChI Key: CZUMCMZSVZKWJQ-NTISSMGPSA-N
- SMILES: Cl.O(C([C@H](C(C)C)N)=O)CCCCCCCCCCCC
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 14
- Complexity: 229
- Topological Polar Surface Area: 52.3
Dodecyl (2S)-2-amino-3-methylbutanoate hydrochloride Related Literature
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Emiliana Damian Risberg,Patric Lindqvist-Reis,Magnus Sandström Dalton Trans., 2009, 1328-1338
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Izumi Yamamoto,Gildas P. Deniau,Navnath Gavande,Mary Chebib,Graham A. R. Johnston,David O'Hagan Chem. Commun., 2011,47, 7956-7958
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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